Cas no 259672-47-4 (A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL)

• Product Name: A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL
• CAS No: 259672-47-4
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• MDL: MFCD11936318
• CID: 5214070
• Update Time: 2026-03-06

A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL Chemical and Physical Properties

Names and Identifiers

• A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL
• Cyclohexyl (4-fluorophenyl)methanol

• MDL： MFCD11936318
• Inchi： 1S/C13H17FO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h6-10,13,15H,1-5H2
• InChI Key： MXEPELBACCDQRP-UHFFFAOYSA-N
• SMILES： C1(C(C2CCCCC2)O)=CC=C(F)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL

Comprehensive Overview of A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL (CAS No. 259672-47-4): Properties, Applications, and Industry Insights

A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL (CAS No. 259672-47-4) is a fluorinated aromatic alcohol with a cyclohexyl substituent, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated benzenemethanol derivatives, a group known for its versatility in organic synthesis and drug development. The presence of both cyclohexyl and fluoro groups in its structure enhances its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern drug design, as it improves bioavailability and target binding affinity. Researchers frequently search for "fluorinated building blocks" or "CAS 259672-47-4 applications" to explore its potential in developing novel therapeutics. This compound is particularly relevant in the context of central nervous system (CNS) drug discovery, where fluorinated analogs are often employed to enhance blood-brain barrier penetration.

The synthesis of A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reduction processes. Its cyclohexyl moiety contributes to conformational rigidity, which is advantageous in designing small-molecule inhibitors for protein targets. Industry professionals often inquire about "scale-up synthesis of CAS 259672-47-4" or "purification methods for fluorinated alcohols," reflecting the compound's growing industrial importance.

Beyond pharmaceuticals, A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL finds applications in material science, particularly in the development of liquid crystals and advanced polymers. The fluoro-aromatic segment of the molecule can influence mesomorphic properties, making it a candidate for electronic display technologies. With the rise of sustainable chemistry, queries like "green synthesis of fluorinated benzenemethanols" or "biodegradability of CAS 259672-47-4" have become trending topics in scientific forums.

From an analytical perspective, A-CYCLOHEXYL-4-FLUOROBENZENEMETHANOL can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its chromatographic behavior is often studied to optimize separation protocols, as evidenced by searches for "HPLC method for CAS 259672-47-4." The compound's logP value and pKa are critical parameters for researchers investigating its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In conclusion, A-CYCLOHEXYL-4-FLUORO-BENZENEMETHANOL (CAS No. 259672-47-4) represents a multifaceted chemical entity with broad utility across life sciences and materials engineering. Its structural features align with contemporary needs for targeted drug delivery and functional materials, while ongoing research continues to uncover new applications. As the scientific community prioritizes fluorine chemistry and structure-activity relationships, this compound remains a subject of enduring interest and innovation.